Cas no 1824506-79-7 (3-(Boc-amino)-4-(3-fluorophenyl)butyricAcid)

• Product Name: 3-(Boc-amino)-4-(3-fluorophenyl)butyricAcid
• CAS No: 1824506-79-7
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• MDL: MFCD24532029
• CID: 4627712
• Update Time: 2025-05-19

3-(Boc-amino)-4-(3-fluorophenyl)butyricAcid Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-amino)-4-(3-fluorophenyl)butyric Acid
• 4-(3-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• 3-(Boc-amino)-4-(3-fluorophenyl)butyricAcid

• MDL： MFCD24532029
• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(20)17-12(9-13(18)19)8-10-5-4-6-11(16)7-10/h4-7,12H,8-9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： ZKVPDNJRPDEQCZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NC(OC(C)(C)C)=O)CC1=CC=CC(F)=C1

Additional information on 3-(Boc-amino)-4-(3-fluorophenyl)butyricAcid

3-(Boc-amino)-4-(3-fluorophenyl)butyric Acid: A Comprehensive Overview

3-(Boc-amino)-4-(3-fluorophenyl)butyric acid, with the CAS number 1824506-79-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a Boc-protected amino group at the third position and a fluorophenyl substituent at the fourth position of a butyric acid backbone. The presence of these functional groups makes it a versatile building block for various chemical modifications and applications.

The synthesis of 3-(Boc-amino)-4-(3-fluorophenyl)butyric acid typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments underscore the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

In terms of pharmacological properties, 3-(Boc-amino)-4-(3-fluorophenyl)butyric acid has shown promise in various biological assays. Its amino group, protected as a Boc derivative, allows for controlled deprotection during drug delivery, making it an attractive candidate for peptide-based therapeutics. Additionally, the fluorophenyl group introduces electronic and steric effects that can enhance the compound's bioavailability and target specificity. Recent studies have highlighted its potential as a lead compound in the development of new antibiotics and anticancer agents.

The application of 3-(Boc-amino)-4-(3-fluorophenyl)butyric acid extends beyond pharmacology into materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other functional polymers. Researchers have also investigated its use in creating stimuli-responsive materials, where the Boc group serves as a pH-sensitive moiety that can be selectively removed under specific conditions.

In conclusion, 3-(Boc-amino)-4-(3-fluorophenyl)butyric acid, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. As new synthetic methods and biological insights emerge, this compound is poised to play an even greater role in advancing both medicinal chemistry and materials science.